Cas no 956568-35-7 (2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide)

• Product Name: 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide
• CAS No: 956568-35-7
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 3109203
• PubChem ID: 16227194
• Update Time: 2025-07-01

2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide
• EN300-24634
• PD194192
• 956568-35-7

• Inchi： 1S/C13H14ClN3O/c1-16(13(18)7-14)9-11-8-15-17(10-11)12-5-3-2-4-6-12/h2-6,8,10H,7,9H2,1H3
• InChI Key： YNQPADNKHFEYCI-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 263.0825398Da
• Monoisotopic Mass: 263.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide

Introduction to 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide (CAS No. 956568-35-7)

2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide, with the chemical identifier CAS No. 956568-35-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a chloro substituent and a pyrazole moiety, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The compound's structure consists of an acetamide backbone, which is modified by the introduction of a methyl group and a chloro group at the nitrogen position. The pyrazole ring, a heterocyclic aromatic system, is further substituted with a phenyl group, enhancing its structural complexity and potentially influencing its pharmacological properties. This arrangement of functional groups suggests that 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds with pyrazole derivatives due to their wide range of biological activities. Pyrazole-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern in 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide may contribute to its potential as an active pharmaceutical ingredient (API) by modulating its binding affinity and selectivity towards specific biological targets.

One of the key aspects of this compound is its ability to interact with enzymes and receptors in complex ways. The chloro group can participate in hydrogen bonding or hydrophobic interactions, while the pyrazole ring can engage in π-stacking interactions with aromatic residues in proteins. These interactions are crucial for determining the compound's efficacy and selectivity in biological systems. Additionally, the methyl group at the nitrogen position can influence the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of new drugs. By systematically modifying the structure of 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide, researchers can gain insights into how different functional groups contribute to its biological activity. This information can be used to optimize the compound's properties, enhancing its therapeutic potential while minimizing side effects.

The synthesis of 2-chloro-N-methyl-N-[(1-phenyl-1H-pyrazol-4-yl)methyl]acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex core structure efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how 2-chloro-N-methyl-N-[(1H-pyrazol)-4-ylmethyl]acetamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic pathways.

In conclusion, 2-chloro-N-methyl-N-[({1}-(phenyl){1}H-pyrazol)-{4}-yl)methyl]acetamide represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its biological activities and pharmacological properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.